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Compound of Interest

Compound Name: Fmoc-D-Allylglycine

Cat. No.: B557745

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents like Fmoc-D-Allylglycine are paramount for both personal
safety and environmental responsibility. This guide provides essential, immediate safety and
logistical information, including operational and disposal plans, to ensure the proper
management of this compound in a laboratory setting.

Personal Protective Equipment (PPE)

When handling Fmoc-D-Allylglycine in either solid or dissolved form, the following personal
protective equipment is mandatory to minimize exposure risks.
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PPE Category

Specification

Eye Protection

Chemical safety goggles or glasses compliant
with OSHA 29 CFR 1910.133 or European
Standard EN166 should be worn at all times.[1]

[2]

Hand Protection

Chemically resistant gloves, such as nitrile

gloves, are required to prevent skin contact.[2]

Body Protection

A laboratory coat or other protective clothing

must be worn to prevent skin contact.[2]

Respiratory Protection

In situations where dust may be generated, a
particle filter respirator (N95 type) is
recommended to prevent inhalation.[2]

Hazard Identification and Safety Precautions

While some safety data sheets (SDS) classify Fmoc-D-Allylglycine as not hazardous, others

indicate potential risks.[1][3] It is crucial to handle this compound with caution. Potential

hazards include:

Oral Toxicity: May be harmful if swallowed.[4]

Skin Irritation: Can cause skin irritation.[4]

Eye Irritation: Can cause serious eye irritation.[4]

Respiratory Irritation: May cause respiratory irritation if inhaled as dust.[4]

Always handle Fmoc-D-Allylglycine in a well-ventilated area, and avoid the formation of dust.

[1]5]

Step-by-Step Handling and Experimental Workflow

The following workflow outlines the key steps for safely handling Fmoc-D-Allylglycine from

receipt to disposal.
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Figure 1. A logical workflow for the safe handling and disposal of Fmoc-D-Allylglycine.
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First Aid Measures

In the event of exposure to Fmoc-D-Allylglycine, follow these first aid protocols:

Exposure Route First Aid Procedure

If dust is inhaled, move the individual to fresh
Inhalation air. If irritation or discomfort persists, seek

medical attention.[3]

Immediately wash the affected skin with soap
Skin Contact and plenty of water. If irritation occurs, seek

medical attention.[3]

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,
Eye Contact ) ) )

ensuring to lift the upper and lower eyelids.

Seek medical attention.[3][5]

Do NOT induce vomiting. Rinse the mouth with
Ingestion water and provide liquid slowly. Seek medical

advice.[3]

Disposal Plan

Proper disposal of Fmoc-D-Allylglycine and its waste is critical to prevent environmental
contamination and ensure regulatory compliance. Never dispose of this chemical down the
drain or in regular waste streams.[2]

Waste Segregation and Collection:

» Solid Waste: All solid waste, including unreacted Fmoc-D-Allylglycine, contaminated weigh
boats, gloves, and paper towels, must be collected in a designated, clearly labeled, and
sealed container for solid chemical waste.[2]

» Liquid Waste: Solutions containing Fmoc-D-Allylglycine should be collected in a separate,
labeled, and sealed container for liquid chemical waste.[2] The classification of this waste
(e.g., halogenated or non-halogenated) will depend on the solvent used.
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Containerization and Labeling:

e Use chemically resistant containers that can be securely sealed.[2]

o All waste containers must be clearly labeled with "Hazardous Waste," the chemical name
"Fmoc-D-Allylglycine," and any other identifiers required by your institution.[2]

Storage and Final Disposal:

o Store sealed waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials.[2]

 All chemical waste must be disposed of through your institution's certified chemical waste
disposal program.[2] It is the responsibility of the waste generator to ensure complete and
accurate classification of the waste according to local, regional, and national regulations.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. fishersci.com [fishersci.com]

e 2. benchchem.com [benchchem.com]

e 3. anaspec.com [anaspec.com]

e 4. Fmoc-L-Allylglycine | C20H19NO4 | CID 2734457 - PubChem [pubchem.ncbi.nlm.nih.gov]
o 5. fishersci.be [fishersci.be]

« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Fmoc-D-Allylglycine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557745#personal-protective-equipment-for-handling-
fmoc-d-allylglycine]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_the_Safe_Disposal_of_Fmoc_D_Trp_OH.pdf
https://www.benchchem.com/product/b557745?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_the_Safe_Disposal_of_Fmoc_D_Trp_OH.pdf
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_the_Safe_Disposal_of_Fmoc_D_Trp_OH.pdf
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_the_Safe_Disposal_of_Fmoc_D_Trp_OH.pdf
https://www.fishersci.be/store/msds?partNumber=15478727&productDescription%3D5GR+2-Allyl-N-Fmoc-L-glycine%2C+95%25+5g&countryCode=BE&language=en
https://www.benchchem.com/product/b557745?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAH52177&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_the_Safe_Disposal_of_Fmoc_D_Trp_OH.pdf
https://www.anaspec.com/assets/1e601144-c9b0-4df3-9f33-07c722c2882b/sds-en-as-26230-f5-fmoc-l-allylglycine.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Fmoc-L-Allylglycine
https://www.fishersci.be/store/msds?partNumber=15478727&productDescription%3D5GR+2-Allyl-N-Fmoc-L-glycine%2C+95%25+5g&countryCode=BE&language=en
https://www.benchchem.com/product/b557745#personal-protective-equipment-for-handling-fmoc-d-allylglycine
https://www.benchchem.com/product/b557745#personal-protective-equipment-for-handling-fmoc-d-allylglycine
https://www.benchchem.com/product/b557745#personal-protective-equipment-for-handling-fmoc-d-allylglycine
https://www.benchchem.com/product/b557745#personal-protective-equipment-for-handling-fmoc-d-allylglycine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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